Cas no 62129-44-6 (Boc-4-Iodo-L-phenylalanine)

• Product Name: Boc-4-Iodo-L-phenylalanine
• CAS No: 62129-44-6
• MF: C₁₄H₁₈INO₄
• MW: 391.201496601105
• MDL: MFCD00037119
• CID: 57833
• PubChem ID: 2755956
• Update Time: 2025-04-18

Boc-4-Iodo-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-4-Iodo-L-phenylalanine
• (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(4-iodophenyl)propanoic acid
• Boc-Phe(4-I)-OH
• N-Boc-4-iodo-L-phenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-iodophenyl)propanoic acid
• (S)-N-ALPHA-T-BUTYLOXYCARBONYL-4-IODOPHENYLALANINE
• Boc-4-Iodo-Phe-OH
• Boc-L-4-Iodophe
• Boc-L-4-Iodophenylalanine
• Boc-L-Phe(4-I)-OH
• BOC-p-iodo-L-phenylalanine
• Boc-p-iodo-Phe-OH
• AKOS015890176
• AKOS015836558
• A833595
• 62129-44-6
• GS-3472
• (2S)-3-(4-iodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-(4-Iodophenyl)Propanoic Acid
• EN300-1706995
• Boc-4'-iodo-D-Phe
• MFCD00037119
• CS-W008069
• boc-4-iodophenylalanine
• n-boc-p-iodo-l-phenylalanine
• W-203320
• AC-9063
• JZLZDBGQWRBTHN-NSHDSACASA-N
• M03184
• DTXSID60373161
• AM20050369
• (2S)-2-(tert-butoxycarbonylamino)-3-(4-iodophenyl)propanoic acid;Boc-4-iodo-L-phenylalanine
• n-boc-4-iodo-(l)-phenylalanine
• Boc-4'-iodo-L-Phe
• Boc-Phe(4-I)-OH, >=99.0% (TLC)
• L-N-(tert-Butoxycarbonyl)-4-iodophenylalanine
• (S)-2-(tert-Butoxycarbonylamino)-3-(4-iodophenyl)propanoic acid
• Boc-pI-Phe-OH
• (S)-2-tert-butoxycarbonylamino-3-(4-iodo-phenyl)-propionic acid
• N-(tert-Butoxycarbonyl)-4-iodo-(L)-phenylalanine
• N-Boc-4-iodophenylalanine
• J-300412
• SCHEMBL606689
• (S)-2-(tert-Butoxycarbonylamino)-3-(4-iodophenyl)propanoic acidN-(tert-Butoxycarbonyl)-p-iodo-L-phenylalanineN-BOC-4-Iodo-L-phenylalanineN-tert-Butoxycarbonyl-4-iodo-L-phenylalanine

• MDL： MFCD00037119
• Inchi： 1S/C14H18INO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： JZLZDBGQWRBTHN-NSHDSACASA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C
• BRN： 4503851

Computed Properties

• Exact Mass: 391.02800
• Monoisotopic Mass: 391.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: 。
• Density: 1.5600
• Melting Point: ~150 °C (dec.)
• Boiling Point: 475.3℃ at 760 mmHg
• Flash Point: 241.3℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.63000
• LogP: 3.20250
• Solubility: 。
• Sensitiveness: Light Sensitive
• Specific Rotation: 22.5 º (c=1% in ethyl acetate)
• Optical Activity: [α]20/D +22.5±3°, c = 1% in ethyl acetate

Boc-4-Iodo-L-phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters